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Compound of Interest

Compound Name: 2-Bromo-4-fluoro-6-methylphenol

CAS No.: 1572185-50-2

Cat. No.: B2496722

Get Quote

Executive Summary
2-Bromo-4-fluoro-6-methylphenol (CAS: 1572185-50-2) is a critical halogenated phenolic

intermediate used in the synthesis of agrochemicals and pharmaceutical APIs.[1] Its structural

integrity relies on the precise arrangement of three distinct substituents (Bromine, Fluorine,

Methyl) around the phenolic core.

This guide provides a technical framework for validating this compound using Fourier

Transform Infrared (FTIR) spectroscopy. Unlike generic spectral lists, this document focuses on

comparative structural elucidation, distinguishing the target molecule from its primary precursor

(4-Fluoro-2-methylphenol) and potential side products.[1]

Key Application: Quality Control (QC) and reaction monitoring (bromination of 4-fluoro-2-

methylphenol).[1]

Experimental Methodology
To ensure reproducible spectral data, the following protocol is recommended. This method

minimizes variation caused by hydrogen bonding, which significantly affects the phenolic O-H
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stretch.

Protocol: Attenuated Total Reflectance (ATR-FTIR)
Scope: Rapid identification of solid or liquid samples.[1]

Instrument Setup:

Detector: DTGS or MCT (cooled).[1]

Crystal: Diamond or ZnSe (Diamond preferred for durability against halogenated phenols).

[1]

Resolution: 4 cm⁻¹.[1]

Scans: 32 (screening) or 64 (high-resolution validation).

Sample Preparation:

Ensure the crystal surface is chemically clean (wash with isopropanol).

Apply ~5-10 mg of the sample (solid or melt) directly onto the crystal.

Critical Step: Apply consistent pressure using the anvil to ensure uniform contact.[1]

Variable pressure can alter band intensities, particularly for the O-H mode.

Data Acquisition:

Collect a background spectrum (air) immediately before the sample.[1]

Acquire the sample spectrum from 4000 cm⁻¹ to 600 cm⁻¹.[1]

Note: If C-Br validation is critical, ensure the detector range extends down to 500 cm⁻¹.[1]

Comparative Spectral Analysis
The validation of 2-Bromo-4-fluoro-6-methylphenol is best achieved by comparing it against

its precursor, 4-Fluoro-2-methylphenol.[1] The successful synthesis is marked by specific

"appearance" and "disappearance" events in the spectrum.
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Table 1: Functional Group Assignments (Target
Molecule)
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Functional Group Frequency (cm⁻¹) Intensity
Assignment Logic
(Mechanistic)

O-H Stretch 3300 – 3500 Broad, Med

Phenolic hydroxyl.[1]

[2] The ortho-Br and

ortho-Methyl groups

provide steric

shielding, potentially

sharpening this band

compared to

unhindered phenols.

Ar-H Stretch 3000 – 3100 Weak

Aromatic C-H

stretching.[1][3]

Intensity is lower than

the precursor due to

fewer Ar-H bonds (2

vs 3).

Aliphatic C-H 2920 – 2980 Medium

Methyl group (-CH₃)

asymmetric/symmetric

stretching.[1]

Ring C=C 1580 – 1610 Strong

Aromatic ring

breathing modes.[1]

Fluorine substitution

often enhances

intensity in this region.

[1]

C-F Stretch 1150 – 1250 Very Strong

Diagnostic: The C-F

bond is highly polar,

resulting in a

dominant band.[1]

Position is consistent

with para-fluoro

phenols.

C-Br Stretch 550 – 680 Strong Critical Validation:

This band must be
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present.[1] It typically

appears as a new,

sharp peak in the

fingerprint region.

Table 2: The "Fingerprint" Shift (Precursor vs. Product)
This comparison allows researchers to confirm the substitution pattern (1,2,4,6-tetrasubstituted

benzene).

Feature
Precursor (4-
Fluoro-2-
methylphenol)

Target (2-Bromo-4-
fluoro-6-
methylphenol)

Validation Insight

Substitution 1,2,4-Trisubstituted
1,2,4,6-

Tetrasubstituted
Primary Checkpoint

Ar-H Bending
800 – 860 cm⁻¹

(Adjacent H's)
Absent

The precursor has

adjacent protons at

positions 5 and 6.[1]

The target has no

adjacent protons.[1]

Isolated H ~880 cm⁻¹ (Weak)
860 – 900 cm⁻¹

(Distinct)

The target possesses

two isolated protons

(positions 3 and 5),

shifting the bending

mode to higher

wavenumbers.

C-Br Mode Absent
Present (~600-650

cm⁻¹)

definitive proof of

bromination.[1]

Structural Validation Workflows
Diagram 1: Synthesis Monitoring Pathway
This workflow illustrates the logical progression of spectral changes during the bromination of

4-fluoro-2-methylphenol.[1]
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Precursor:
4-Fluoro-2-methylphenol

Bromination
(NBS or Br2)

Start

Spectral Check:
1. Strong C-F (1200 cm⁻¹)

2. Adjacent Ar-H (800-860 cm⁻¹)

Target:
2-Bromo-4-fluoro-6-methylphenolMajor Product

Impurity:
Over-brominated species

Side Reaction

Spectral Check:
1. NEW C-Br (600-680 cm⁻¹)

2. LOSS of 800-860 cm⁻¹ band

Click to download full resolution via product page

Caption: Spectral evolution from precursor to target. The disappearance of the adjacent Ar-H

band is the key indicator of complete reaction at the ortho position.

Diagram 2: Spectral Interpretation Decision Tree
Use this logic gate to interpret the FTIR spectrum of an unknown sample suspected to be the

target compound.
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Start: Acquire Spectrum

Band at 3300-3500 cm⁻¹?
(O-H Stretch)

Strong Band at 1150-1250 cm⁻¹?
(C-F Stretch)

Yes

FAIL:
Check Structure

No (Not a phenol)
Band at 550-680 cm⁻¹?

(C-Br Stretch)

Yes

No (Missing Fluorine)

Fingerprint Region:
Only Isolated H bands?

(No bands 800-850 cm⁻¹)

Yes

No (Precursor/Missing Br)

PASS:
Identity Confirmed

Yes No (Wrong Substitution)

Click to download full resolution via product page

Caption: Step-by-step logic for validating 2-Bromo-4-fluoro-6-methylphenol. Failure at the

'Fingerprint' stage often indicates incomplete reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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